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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Streptolysin O (SLO) is a potent cytolytic toxin secreted by Group A Streptococcus and is a key
virulence factor in streptococcal infections. As a member of the cholesterol-dependent cytolysin
(CDC) family, SLO forms pores in the membranes of host cells, leading to cell death and
contributing to the pathogenesis of diseases such as rheumatic fever and streptococcal toxic
shock syndrome. Monoclonal antibodies (mAbs) that can neutralize the cytotoxic activity of
SLO are valuable tools for diagnostics, research, and as potential therapeutics. This document
provides a detailed guide to the generation and characterization of monoclonal antibodies
against Streptolysin O using hybridoma technology.

Experimental Workflow Overview

The overall process for generating anti-SLO monoclonal antibodies involves several key
stages, from immunization of mice with purified SLO antigen to the selection and
characterization of specific, high-affinity antibody-producing hybridoma clones.
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Hybridoma Supernatants from HAT Selection

Identify Wells with High OD Values
Positive

Discard Negative Wells

Select Clones with >80% Neutralization

Discard Non-Neutralizing Clones Subcloning by Limiting Dilution

Confirm Monoclonality and Stability
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 To cite this document: BenchChem. [Production of High-Affinity Neutralizing Monoclonal
Antibodies Against Streptolysin O]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579465#production-of-monoclonal-antibodies-
against-streptolysin-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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